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Compound of Interest

Compound Name: Carbaryl!

Cat. No.: B1668338

Essential guidance for the safe handling and disposal of Carbaryl in a laboratory setting,
ensuring the protection of researchers and the integrity of scientific work.

Carbaryl, a carbamate insecticide, is a valuable tool in various research applications. However,
its potential health hazards necessitate stringent safety protocols to minimize exposure and
ensure a safe laboratory environment. This guide provides detailed information on the
appropriate personal protective equipment (PPE), handling procedures, and disposal plans for
Carbaryl, tailored for researchers, scientists, and drug development professionals.

Understanding the Risks: Exposure Limits and
Health Effects

Exposure to Carbaryl can occur through inhalation, skin contact, or ingestion.[1][2][3] It is
classified as a substance that may cause mutations and is suspected of causing cancer.[1][2]
[3] Acute exposure can lead to symptoms of carbamate poisoning, including blurred vision,
sweating, nausea, and headache.[1] To mitigate these risks, several organizations have
established occupational exposure limits (OELS) for airborne Carbaryl.
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Exposure Limit (8-hour
Regulatory Body . . Notes
Time-Weighted Average)

OSHA (Occupational Safety £ Mo/ Legal permissible exposure
mg/m

and Health Administration) J limit (PEL).[1][4]

NIOSH (National Institute for Recommended exposure limit

Occupational Safety and 5 mg/m3 (REL) over a 10-hour work

Health) shift.[1]

ACGIH (American Conference o
Threshold limit value (TLV)

of Governmental Industrial 5 mg/m3 )
over an 8-hour work shift.[1]

Hygienists)

The concentration immediately dangerous to life and health (IDLH) is 100 mg/m3.[4]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is crucial when handling Carbaryl. The following table outlines
the recommended PPE for various laboratory activities involving this chemical.
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] Specifications and Best
Body Part Required PPE .
Practices

Nitrile, butyl, or neoprene
gloves are recommended for
good protection against both
dry and liquid formulations.[5]
Always wear unlined, elbow-
Hands Chemical-resistant gloves length gloves to protect the
wrists.[5] Never use leather or
cotton gloves as they can
absorb the chemical.[5] Wash
the outside of gloves before

removal.[2]

Wear a long-sleeved shirt, long
pants, and a chemical-resistant
apron, especially when mixing,
loading, or cleaning.[2][3][5]

Body Protective clothing For higher exposure risks,
chemical-resistant coveralls
made of materials like butyl
rubber, neoprene, or PVC
should be used.[6]

Use shielded safety glasses for
low-exposure situations.[5] For
) pouring, mixing, or when there
Eyes and Face Goggles or face shield )
is a splash hazard, wear snug-
fitting, non-fogging goggles or

a full-face shield.[2][5]

Respiratory Respirator (as needed) If airborne concentrations are
expected to exceed exposure
limits, a NIOSH/MSHA-
approved respirator is
required.[2] For concentrations
up to 50 mg/ms3, a supplied-air

respirator is recommended.[7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
http://www.cdms.net/ldat/mp0TS003.pdf
http://www.cdms.net/ldat/mp0TS003.pdf
https://www.p65warnings.ca.gov/sites/default/files/downloads/factsheets/carbaryl_fact_sheet.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
http://www.cdms.net/ldat/mp0TS003.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
http://www.cdms.net/ldat/mp0TS003.pdf
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0100.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

For higher concentrations or
unknown levels, a self-
contained breathing apparatus
(SCBA) with a full facepiece
operated in a pressure-
demand mode should be used.

[1](7]

The selection of appropriate PPE should be based on a thorough risk assessment of the
specific procedures being performed.
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Risk Assessment

Start: Handling Carbaryl

Assess the Task
(e.g., weighing, mixing, spraying)

\ 4

Evaluate Potential for
Inhalation, Dermal, Eye Exposure

Dermal Contact Risk Body Contact Risk Splash/Aerosol Risk Inhalafion Risk

PPE Selection
\4 \4 \4 \4
Select Chemical-Resistant Gloves Select Protective Clothing Select Eye/Face Protection Determine Need for Respirator
(Nitrile, Butyl, Neoprene) (Lab coat, Apron, Coveralls) (Goggles, Face Shield) (Based on exposure assessment)

Action

Don all required PPE
before handling Carbaryl

Proceed with Task

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE when handling Carbaryl.
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Operational and Disposal Plans: A Step-by-Step
Guide

Adherence to strict operational and disposal protocols is paramount to maintaining a safe
laboratory environment.

Handling and Storage Procedures

o Training: Before working with Carbaryl, all personnel must be trained on its proper handling,
storage, and emergency procedures.[1]

« Ventilation: Always handle Carbaryl in a well-ventilated area.[8] For procedures with a high
potential for aerosol generation, use a chemical fume hood.

¢ Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[2][9] Remove contaminated clothing immediately.[2]

o Storage: Store Carbaryl in its original, tightly closed container in a cool, dry, and well-
ventilated area, away from foodstuffs and incompatible materials such as oxidizing agents
and alkaline substances.[1][2][8] The storage area should be locked and out of reach of
unauthorized personnel.[2]

Spill Management

In the event of a Carbaryl spill, follow these steps to ensure a safe and effective cleanup:

e Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[10]
Isolate the area to prevent the spread of the chemical.[11]

» Personal Protection: Don the appropriate PPE, including respiratory protection, before
entering the spill area.[12]

o Containment: For liquid spills, use an inert absorbent material like sand, earth, or commercial
sorbents to contain the spill.[2][12] For solid spills, carefully sweep or shovel the material to
avoid creating dust.[8]
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o Cleanup: Place the absorbed or collected material into a labeled, sealable container for
hazardous waste disposal.[8][12]

o Decontamination: Decontaminate the spill area with a detergent and water solution.[8] For
carbamate insecticides, a decontamination solution of household bleach and hydrated lime
can be used.[11][13] Collect all decontamination materials for proper disposal.

» Reporting: Report the spill to the appropriate laboratory safety personnel.

Carbaryl Spill Occurs

Evacuate Area &
Secure the Scene

:

Don Appropriate PPE
(incl. Respirator)

:

Contain the Spill
(Absorb liquids, carefully sweep solids)

:

Collect Contaminated Material
into a Labeled Waste Container

:

Decontaminate the Spill Area

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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